Cas no 408338-41-0 (5-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 5-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 408338-41-0
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 326190
• PubChem ID: 45082924
• Update Time: 2025-05-25

5-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Benzofurandiol
• 1-benzofuran-3,5-diol
• 3,5-Benzofurandiol (9CI)
• 3,5-Benzofurandiol(9ci)
• Benzofuran-3,5-diol
• Z1216838816
• 3,5-dioxy benzofuran
• DTXSID30665363
• AKOS027406806
• 408338-41-0
• 5-hydroxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C8H6O3/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4,9-10H
• InChI Key： RQBJGMJKFANFSM-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=C(C=CC1=2)O)O

Computed Properties

• Exact Mass: 150.032
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6A^2
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-hydroxy-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 5-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 408338-41-0): Properties, Applications, and Research Insights

5-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 408338-41-0) is a bioactive benzofuran derivative gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a hydroxyl group at the 5-position and a ketone functionality in the dihydrofuran ring, serves as a versatile intermediate in organic synthesis. Its molecular formula (C₈H₆O₃) and heterocyclic framework make it valuable for designing drug-like molecules, particularly in neuroprotective and antioxidant studies.

Recent trends highlight growing interest in natural product analogs, where 5-hydroxy-2,3-dihydro-1-benzofuran-3-one mimics bioactive motifs found in plant-derived compounds. Researchers explore its role in modulating oxidative stress pathways, aligning with the surge in anti-aging and metabolic health studies. The compound’s low molecular weight (150.13 g/mol) and hydrogen-bonding capacity enhance its pharmacokinetic properties, making it a candidate for small-molecule therapeutics development.

From a synthetic perspective, CAS 408338-41-0 is pivotal for constructing oxygen-containing heterocycles, a class of compounds frequently investigated for antimicrobial and anti-inflammatory effects. Its fused ring system offers rigidity, which is advantageous in medicinal chemistry for improving target selectivity. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for reproducibility in preclinical studies.

Environmental and green chemistry applications are emerging areas for this compound. Its biodegradability and minimal ecotoxicity align with the demand for sustainable chemical solutions. Industries leverage its photo-stability in UV-absorbing materials, addressing concerns about sunscreen safety and photodegradation—a hot topic in cosmetic science forums.

In summary, 5-hydroxy-2,3-dihydro-1-benzofuran-3-one bridges academic research and industrial innovation. Its multifaceted roles—from drug discovery to material science—underscore its relevance in addressing contemporary challenges like chronic diseases and environmental sustainability. Future studies may focus on its structure-activity relationships to unlock further therapeutic potential.